Cas no 130469-39-5 (Adenosine,2',3'-dideoxy-2'-(hydroxymethyl)- (9CI))

• Product Name: Adenosine,2',3'-dideoxy-2'-(hydroxymethyl)- (9CI)
• CAS No: 130469-39-5
• MF: C₁₁H₁₅N₅O₃
• MW: 265.268501520157
• CID: 176285
• PubChem ID: 452858
• Update Time: 2025-04-19

Adenosine,2',3'-dideoxy-2'-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2',3'-dideoxy-2'-(hydroxymethyl)- (9CI)
• [(2R,3S,5S)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolan-3-yl]methanol
• 6-Amino-9-(2,3-dideoxy-2-hydroxymethyl-beta-D-ribofuranosyl)-9H-purine
• 6-Amino-9-[2,3-dideoxy-2-hydroxymethyl-.beta.-D-ribofuranosyl]-9H-purine
• ((2S,4S,5R)-5-(6-Amino-9H-purin-9-yl)tetrahydrofuran-2,4-diyl)dimethanol
• [(2R,3S,5S)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolan-3-yl]methanol
• 6NH2-2'CH2OHriboddP
• SCHEMBL8198717
• [(2R,3S,5S)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3-yl]methanol
• Adenosine, 2',3'-dideoxy-2'-(hydroxymethyl)-
• 130469-39-5
• DTXSID70156568
• Oxetanocin deriv.

• Inchi： 1S/C11H15N5O3/c12-9-8-10(14-4-13-9)16(5-15-8)11-6(2-17)1-7(3-18)19-11/h4-7,11,17-18H,1-3H2,(H2,12,13,14)/t6-,7-,11+/m0/s1
• InChI Key： SIRHZFXKEYTDJL-OKTBNZSVSA-N
• SMILES： O1[C@H](CO)C[C@@H](CO)[C@@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 265.11765
• Monoisotopic Mass: 265.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides